Cas no 87740-41-8 (Pentanamide, N-chloro-N-(1-methylethyl)-)

Pentanamide, N-chloro-N-(1-methylethyl)- structure
87740-41-8 structure
Product Name:Pentanamide, N-chloro-N-(1-methylethyl)-
CAS No:87740-41-8
MF:C8H16ClNO
MW:177.671741485596
CID:652830
PubChem ID:13204972
Update Time:2025-04-19

Pentanamide, N-chloro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide, N-chloro-N-(1-methylethyl)-
    • N-chloro-N-propan-2-ylpentanamide
    • N-Chloro-N-(propan-2-yl)pentanamide
    • 87740-41-8
    • DTXSID30527492
    • Inchi: 1S/C8H16ClNO/c1-4-5-6-8(11)10(9)7(2)3/h7H,4-6H2,1-3H3
    • InChI Key: YCEWMGASHRJFCL-UHFFFAOYSA-N
    • SMILES: ClN(C(CCCC)=O)C(C)C

Computed Properties

  • Exact Mass: 177.0920418g/mol
  • Monoisotopic Mass: 177.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.3Ų

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